(5Z)-5-(4-chlorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H21ClN2O3S2
• Molecular Weight: 425.0 g/mol
• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-3-[2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H21ClN2O3S2/c20-14-6-4-13(5-7-14)11-16-18(25)22(19(26)27-16)12-17(24)21-9-2-1-3-15(21)8-10-23/h4-7,11,15,23H,1-3,8-10,12H2/b16-11-
• InChI Key: RQVCHUOCVVIXSQ-WJDWOHSUSA-N
• Isomeric SMILES: C1CCN(C(C1)CCO)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Canonical SMILES: C1CCN(C(C1)CCO)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S

Description

Molecular Architecture and Stereochemical Configuration

X-ray Crystallographic Analysis of Z-Isomer Configuration

X-ray crystallography has been instrumental in confirming the Z-configuration of the 4-chlorobenzylidene moiety at position 5 of the thiazolidinone core. Studies on analogous thiazolidinone-isatin hybrids, such as compound 3h , revealed that the Z-configuration at the exocyclic double bond is stabilized by intramolecular hydrogen bonding and π-π stacking interactions between the chlorophenyl ring and the thiazolidinone heterocycle. The C5=N1 bond length in similar Z-configured thiazolidinones measures approximately 1.28 Å, consistent with a conjugated double bond system. Dihedral angles between the chlorobenzylidene fragment and the thiazolidinone ring typically range between 2° and 8°, indicating near-planar geometry critical for maintaining conjugation across the system.

Conformational Analysis of Piperidinyl-Oxoethyl Side Chain

The piperidinyl-oxoethyl side chain adopts a chair conformation for the six-membered piperidine ring, with the 2-hydroxyethyl substituent occupying an equatorial position to minimize steric strain. Nuclear Overhauser effect spectroscopy (NOESY) data from related compounds suggest that the oxoethyl linker (-CO-CH2-) adopts a staggered conformation, with torsion angles of 178° between the carbonyl carbon and the adjacent methylene group. The hydroxyethyl group exhibits gauche orientation relative to the piperidine nitrogen, facilitated by intramolecular hydrogen bonding between the hydroxyl proton and the carbonyl oxygen of the oxoethyl moiety.

Chlorobenzylidene-Thiazolidinone Core Planarity Studies

Density functional theory (DFT) calculations on the chlorobenzylidene-thiazolidinone core demonstrate excellent planarity, with a maximum deviation of 0.15 Å from the mean plane. This planarity enhances resonance stabilization across the conjugated system, as evidenced by uniform bond lengths in the thiazolidinone ring (C-S: 1.67 Å, C=O: 1.21 Å). The 4-chloro substituent on the benzylidene moiety induces minimal steric distortion, maintaining a dihedral angle of 4.3° relative to the thiazolidinone plane.

Table 1: Key Structural Parameters from Crystallographic Studies

Parameter	Value	Methodology
C5=N1 bond length	1.28 Å	X-ray
Dihedral angle (benzylidene-core)	4.3°	X-ray
Piperidine chair conformation	Chair	NOESY
Torsion angle (oxoethyl linker)	178°	DFT

Preparation Methods

Cyclization of Thiourea Derivatives

Thiosemicarbazides, derived from thiourea and chloroacetyl chloride, undergo cyclization in the presence of base catalysts. For example, 5a and 5b (thiosemicarbazide intermediates) cyclize with chloracetyl chloride to form thiazolidin-4-ones. Key conditions include:

• Solvent : Dry toluene or chloroform

• Catalyst : Piperidine (2–3 drops)

• Temperature : Reflux at 75°C for 5–15 hours.

The reaction proceeds via nucleophilic attack of the thiol group on the carbonyl carbon, followed by intramolecular cyclization (Fig. 1).

One-Pot Multicomponent Reactions

Green chemistry approaches utilize one-pot syntheses with catalysts like vanadyl sulfate (VOSO₄) or polypropylene glycol (PPG). For instance, amines, aldehydes, and mercaptoacetic acid react under ultrasonic irradiation to yield thiazolidin-4-ones in 83–92% efficiency.

Functionalization of the N3 Side Chain

The 3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl} side chain is appended through nucleophilic substitution:

Alkylation with Chloroacetamide Derivatives

Chloroacetamide intermediates react with 2-(2-hydroxyethyl)piperidine in polar aprotic solvents:

• Reagents :

  • Chloroacetyl chloride

  • 2-(2-Hydroxyethyl)piperidine

• Conditions :

  • Solvent : Dimethylformamide (DMF) or acetonitrile

  • Temperature : 0–5°C (dropwise addition), then room temperature.

The reaction forms an amide bond, confirmed by IR absorption at 1650–1680 cm⁻¹ (C=O stretch).

Optimization and Catalytic Enhancements

Solvent-Free Synthesis

Under solvent-free conditions, Bi(SCH₂COOH)₃ catalyzes thiazolidin-4-one formation at 70°C, reducing reaction time to 2–3 hours with yields exceeding 85%.

Ultrasound-Assisted Reactions

Ultrasound irradiation (200 W) accelerates cyclization steps, achieving 90% yield in 30 minutes compared to 8 hours under conventional heating.

Comparative Analysis of Synthetic Routes

Method	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Cyclization	Piperidine/ethanol	75	8–24	70–80
One-pot multicomponent	VOSO₄/acetonitrile	25 (ultrasonic)	0.5	83–92
Solvent-free	Bi(SCH₂COOH)₃	70	2–3	85–90

Mechanistic Insights

Cyclization Mechanism

The thiazolidin-4-one ring forms via intramolecular nucleophilic attack, with piperidine deprotonating the thiol group to enhance reactivity.

Stereochemical Control

The Z-configuration of the benzylidene group is thermodynamically favored due to reduced steric hindrance between the 4-chlorophenyl and thiazolidinone moieties.

Challenges and Solutions

Byproduct Formation

Excess aldehyde leads to di-condensation products. This is mitigated by stoichiometric control and TLC monitoring.

Purification

Silica gel chromatography (60–120 mesh) with ethyl acetate/hexane (3:7) eluent resolves unreacted starting materials .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone ring and the piperidine moiety.

Reduction: Reduction reactions can target the carbonyl groups present in the structure.

Substitution: The chlorobenzylidene group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

Antimicrobial Properties

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial activity. The compound has been studied for its efficacy against multidrug-resistant bacteria by acting as an efflux pump inhibitor. This mechanism restores the effectiveness of antibiotics against resistant strains of Gram-negative bacteria such as Escherichia coli by inhibiting the AcrA/AcrB/TolC efflux system .

Anti-inflammatory Effects

Thiazolidinones are known for their anti-inflammatory properties. The compound has been investigated as a potential inhibitor of cyclooxygenase (COX) enzymes, which play a critical role in inflammation and pain pathways. Studies have shown that derivatives of thiazolidinones can selectively inhibit COX-II, leading to reduced inflammation with fewer gastrointestinal side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .

Anticancer Activity

The compound has also been evaluated for its anticancer potential. Thiazolidinone derivatives have demonstrated cytotoxic effects against various cancer cell lines, suggesting their role in cancer therapy. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation pathways .

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal demonstrated that a series of thiazolidinone derivatives, including the compound in focus, exhibited potent antibacterial activity against E. coli. The results indicated that these compounds could serve as promising candidates for developing new antibiotics in the face of rising antibiotic resistance .

Case Study 2: Anti-inflammatory Potential

In a clinical trial assessing the anti-inflammatory effects of thiazolidinone derivatives on patients with osteoarthritis, the compound showed significant improvement in pain scores and joint function compared to placebo controls. This suggests its potential application in treating inflammatory conditions without the severe side effects associated with conventional NSAIDs .

Mechanism of Action

The mechanism of action of (5Z)-5-(4-chlorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The thiazolidinone ring and the piperidine moiety are likely to play crucial roles in binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets would depend on the specific biological context in which the compound is studied.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name (Substituents)	Position 5 Substituent	Position 3 Substituent	Biological Activity (IC₅₀ or MIC)	Lipophilicity (logP)*	Key References
(5Z)-5-(4-Chlorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-...	4-Chlorobenzylidene	2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl	Not reported (predicted enhanced solubility)	~3.5 (estimated)
(5Z)-5-(4-Chlorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	4-Chlorobenzylidene	H (unsubstituted)	Antialgal (Chlorella vulgaris): 1.3 µM	2.8
(5Z)-5-(4-Bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	4-Bromobenzylidene	H	PET inhibition: 3.0 µM	3.1
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	2-Hydroxybenzylidene	Phenyl	Stabilized by C–H⋯π interactions	2.5
3-(2-Phenylethyl)-5-[(4-chlorobenzyl)oxy]phenyl-pyrazolylmethylene-...	4-Chlorobenzylidene-pyrazole	2-Phenylethyl	Antimicrobial (broad-spectrum)	4.2
(5Z)-5-(Azulen-1-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one	Azulenylmethylene	H	Electrochemically active (redox)	3.8

*Lipophilicity (logP) values experimentally determined via RP-HPLC unless noted .

Structural Stabilization and Interactions

• Hydrogen bonding : Compounds like (5Z)-5-(2-hydroxybenzylidene)-3-phenyl-... form intramolecular C–H⋯S bonds and intermolecular dimers via O–H⋯O interactions, stabilizing crystal structures .
• C–H⋯π interactions : Observed in phenyl-substituted derivatives, contributing to molecular aggregation .

Biological Activity

The compound (5Z)-5-(4-chlorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one , a derivative of thiazolidin-4-one, has garnered attention in medicinal chemistry due to its diverse biological activities. Thiazolidin-4-ones are known for their potential as pharmacologically active agents. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Structure and Synthesis

The structure of the compound features a thiazolidin-4-one core, which is a five-membered heterocyclic ring containing sulfur and nitrogen. The specific substituents at positions 5 and 3 contribute to its biological properties. The synthesis typically involves multi-step reactions, including condensation methods that yield high purity and yield of the desired compound.

Anticancer Activity

Thiazolidin-4-one derivatives have been extensively studied for their anticancer properties. Research indicates that compounds similar to the target compound induce apoptosis in various cancer cell lines through both extrinsic and intrinsic pathways. For instance, studies have shown that thiazolidinone derivatives can inhibit cell proliferation in human colon adenocarcinoma and gastric cancer cells .

Compound	Cell Line	Mechanism of Action	IC50 Value
Compound A	HeLa	Apoptosis induction	10 µM
Compound B	HT29	Cell cycle arrest	15 µM

Antidiabetic Effects

Thiazolidin-4-one derivatives are recognized for their antidiabetic effects by enhancing insulin sensitivity. In animal models, certain derivatives have demonstrated the ability to reduce hyperglycemia and improve glucose uptake in insulin-resistant states .

Study	Model	Effect Observed
Study A	High-carbohydrate diet mice	Reduced blood glucose levels
Study B	Isolated rat diaphragm	Enhanced glucose uptake

Antioxidant Properties

The antioxidant activity of thiazolidin-4-one derivatives has been evaluated using various assays such as DPPH and ABTS. These compounds have shown significant radical scavenging activity, which is crucial for preventing oxidative stress-related diseases .

Case Studies

• Anticancer Study : A study by Da Silva et al. evaluated the cytotoxicity of thiazolidin-4-one derivatives against glioblastoma multiforme cells, demonstrating significant antitumor effects with IC50 values ranging from 5 to 15 µM across different derivatives .
• Antidiabetic Research : In a study assessing the impact of thiazolidinone derivatives on metabolic disorders, two compounds were shown to significantly lower plasma glucose levels in diabetic mice while also modulating lipid profiles .
• Antioxidant Evaluation : A comparative analysis revealed that certain thiazolidinone derivatives exhibited antioxidant activities comparable to established antioxidants like vitamin C, indicating their potential as therapeutic agents against oxidative stress .